Cas no 5882-47-3 (Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1))

• Product Name: Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1)
• CAS No: 5882-47-3
• MF: C₂₉H₃₈N₄O₃
• MW: 490.637027263641
• CID: 385620
• PubChem ID: 5201901
• Update Time: 2025-04-19

Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-diethyl-, N-oxide, hydrochloride (1:1)
• N-butyl-N-[2-[[5-tert-butyl-2-(4-methoxyphenyl)pyrazol-3-yl]amino]-2-oxoethyl]-3-phenylpropanamide
• 5882-47-3
• DTXSID20409571

• Inchi： 1S/C29H38N4O3/c1-6-7-19-32(28(35)18-13-22-11-9-8-10-12-22)21-27(34)30-26-20-25(29(2,3)4)31-33(26)23-14-16-24(36-5)17-15-23/h8-12,14-17,20H,6-7,13,18-19,21H2,1-5H3,(H,30,34)
• InChI Key： HNXZSNOWMYZQFV-UHFFFAOYSA-N
• SMILES： O=C(CN(C(CCC1C=CC=CC=1)=O)CCCC)NC1=CC(C(C)(C)C)=NN1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 490.29464
• Monoisotopic Mass: 490.294391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5
• XLogP3: 5.7

Experimental Properties

• Density: 1.09
• Boiling Point: 675.6°Cat760mmHg
• Flash Point: 362.4°C
• Refractive Index: 1.564
• PSA: 76.46